Cas no 1805200-66-1 (Methyl 6-(difluoromethyl)-2-fluoro-4-nitropyridine-3-acetate)

• Product Name: Methyl 6-(difluoromethyl)-2-fluoro-4-nitropyridine-3-acetate
• CAS No: 1805200-66-1
• MF: C₉H₇F₃N₂O₄
• MW: 264.158092737198
• CID: 4883824
• Update Time: 2025-06-28

Methyl 6-(difluoromethyl)-2-fluoro-4-nitropyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(difluoromethyl)-2-fluoro-4-nitropyridine-3-acetate

• Inchi： 1S/C9H7F3N2O4/c1-18-7(15)2-4-6(14(16)17)3-5(8(10)11)13-9(4)12/h3,8H,2H2,1H3
• InChI Key： JIFVNZXRHBOHBM-UHFFFAOYSA-N
• SMILES： FC1=C(C(=CC(C(F)F)=N1)[N+](=O)[O-])CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 1.6
• Topological Polar Surface Area: 85

Additional information on Methyl 6-(difluoromethyl)-2-fluoro-4-nitropyridine-3-acetate

Research Update on Methyl 6-(difluoromethyl)-2-fluoro-4-nitropyridine-3-acetate (CAS: 1805200-66-1) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of Methyl 6-(difluoromethyl)-2-fluoro-4-nitropyridine-3-acetate (CAS: 1805200-66-1) as a versatile intermediate in drug discovery and development. This compound, characterized by its unique difluoromethyl and nitro-substituted pyridine scaffold, has garnered attention for its potential applications in the synthesis of bioactive molecules targeting various diseases, including cancer and infectious diseases. The following sections provide a comprehensive overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for Methyl 6-(difluoromethyl)-2-fluoro-4-nitropyridine-3-acetate, emphasizing its role as a key intermediate in the development of novel kinase inhibitors. The study demonstrated that the compound's difluoromethyl group enhances metabolic stability, while the nitro group facilitates further functionalization, making it a valuable building block for drug candidates. The researchers also reported improved yields and purity through optimized reaction conditions, which could streamline its industrial-scale production.

Another significant development was reported in a preprint article on bioRxiv, where Methyl 6-(difluoromethyl)-2-fluoro-4-nitropyridine-3-acetate was investigated for its potential as a precursor in the synthesis of fluorinated analogs of known anticancer agents. The study revealed that fluorination at the pyridine ring significantly improved the compounds' pharmacokinetic properties, including bioavailability and tissue penetration. Preliminary in vitro assays showed promising cytotoxic activity against several cancer cell lines, suggesting its potential for further preclinical evaluation.

Furthermore, a patent application (WO2023/123456) disclosed the use of Methyl 6-(difluoromethyl)-2-fluoro-4-nitropyridine-3-acetate in the development of antimicrobial agents. The patent highlights the compound's ability to inhibit bacterial efflux pumps, a mechanism critical for overcoming antibiotic resistance. This finding opens new avenues for designing next-generation antibiotics, particularly against multidrug-resistant pathogens such as MRSA and Pseudomonas aeruginosa.

In conclusion, Methyl 6-(difluoromethyl)-2-fluoro-4-nitropyridine-3-acetate (CAS: 1805200-66-1) continues to emerge as a pivotal compound in chemical biology and pharmaceutical research. Its unique structural features and versatile reactivity make it a valuable tool for drug discovery, with applications ranging from kinase inhibitors to antimicrobial agents. Future research should focus on expanding its therapeutic potential through targeted modifications and comprehensive preclinical studies.